3-Bromo-5-methylthiophene-2-sulfonyl chloride
Overview
Description
“3-Bromo-5-methylthiophene-2-sulfonyl chloride” is a chemical compound with the CAS Number: 319002-81-8 . It has a molecular weight of 275.57 and is typically in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 3-bromo-5-methyl-2-thiophenesulfonyl chloride . The InChI code is 1S/C5H4BrClO2S2/c1-3-2-4(6)5(10-3)11(7,8)9/h2H,1H3 .Physical And Chemical Properties Analysis
This compound is a powder and is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis of Sulfonyl Chlorides
Sulfonyl chlorides are pivotal in producing a wide array of products, including detergents, pharmaceuticals, and dyes. A novel method has been developed for synthesizing sulfonyl chlorides through the reaction of alkanethiols or arylthiols and disulfides with chlorine dioxide. This method provides a high yield (45–82%) without the need for special conditions such as heating, cooling, or high pressure, which marks a significant improvement over traditional methods due to its convenience and applicability to a broad range of substrates (Lezina et al., 2011).
Advanced Organic Materials
The study of thiophene derivatives has led to the development of new materials with potential applications in optoelectronic devices. For instance, the synthesis of a specific thiophene derivative showcased its photochromic properties, highlighting its suitability for optical storage, photo switches, and display devices. This underscores the importance of thiophene derivatives in the development of materials with unique electronic and photonic properties (Pu et al., 2005).
Development of Pharmaceuticals
Thiophene and its derivatives serve as key intermediates in pharmaceutical synthesis. A method for the synthesis of 2-Chloro-5-methylthiophene, a versatile intermediate for pharmaceuticals and agrochemicals, through a facile and low-cost route, further emphasizes the role of thiophene derivatives in medicinal chemistry. This process produced the desired product with a high yield, demonstrating the efficiency of such synthetic pathways for drug development (Yang, 2010).
Safety and Hazards
The compound has been classified as dangerous, with hazard statements including H302, H312, H314, H332, and H335 . Precautionary measures include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
3-bromo-5-methylthiophene-2-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrClO2S2/c1-3-2-4(6)5(10-3)11(7,8)9/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBWGMJIULMWORY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)S(=O)(=O)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrClO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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